2-((5-((2,4-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide

Specification

• Molecular Formula: C23H25N3O7S2
• Molecular Weight: 519.6 g/mol
• IUPAC Name: 2-[[5-(2,4-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3,4,5-trimethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C23H25N3O7S2/c1-13-6-7-18(14(2)8-13)35(29,30)19-11-24-23(26-22(19)28)34-12-20(27)25-15-9-16(31-3)21(33-5)17(10-15)32-4/h6-11H,12H2,1-5H3,(H,25,27)(H,24,26,28)
• Standard InChI Key: XXIRLLIKXLKPEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=C(C(=C3)OC)OC)OC)C

Introduction

2-((5-((2,4-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide is a complex organic molecule characterized by its unique structural features, including a 1,6-dihydropyrimidine core, a sulfonyl group, and a trimethoxyphenyl substituent. This compound has been of interest in scientific research due to its potential biological activity and reactivity, which are influenced by the presence of various functional groups.

Structural Features

The compound's structure includes:

• 1,6-Dihydropyrimidine Core: This moiety is known for its role in various biological processes and is a common feature in many pharmacologically active compounds.

• Sulfonyl Group: This functional group is often associated with compounds that exhibit biological activity, such as sulfonamides, which are used as antimicrobials.

• Trimethoxyphenyl Substituent: This group can contribute to the compound's solubility and interaction with biological targets.

Synthesis

The synthesis of 2-((5-((2,4-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide typically involves multi-step organic reactions. These processes often start with the preparation of key intermediates, such as the bromophenyl sulfonamide and the dihydropyrimidine derivative, similar to other compounds in the same class.

Biological Activity

Preliminary studies suggest that this compound exhibits notable biological activity. Its structure indicates potential interactions with biological targets, including enzymes and receptors. Compounds with similar structural motifs have been investigated for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Data Table: Comparison of Related Compounds

Compound Name	Structural Features	Potential Biological Activity
2-((5-((2,4-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3,4,5-trimethoxyphenyl)acetamide	1,6-Dihydropyrimidine, Sulfonyl, Trimethoxyphenyl	Anti-inflammatory, Antimicrobial, Anticancer
N-(2-bromophenyl)-2-((5-((2,4-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide	Bromophenyl, Sulfonyl, Pyrimidine	Potential Therapeutic Agent
2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide	Chlorophenyl, Sulfonyl, Pyrimidine	Potential Biological Interactions